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Compound of Interest

Compound Name: Nitron

Cat. No.: B147327

An In-depth Technical Guide to the Safety and Handling of Nitron Powder

This guide provides comprehensive safety and handling information for Nitron powder,
intended for researchers, scientists, and drug development professionals. The information is
compiled from material safety data sheets (MSDS) and chemical supplier data.

Chemical and Physical Properties

Nitron (CAS No. 2218-94-2) is a gravimetric reagent used for the determination of nitrate.[1]
Understanding its physical and chemical properties is fundamental to its safe handling in a
laboratory setting.
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Property Value Source(s)
CAS Number 2218-94-2 (1102131141
Molecular Formula C20H16Na [1112][3][5]
Molecular Weight 312.36 g/mol [5]

Lemon yellow to brown
Appearance ] [1112][4]
crystalline powder

Melting Point 187-190 °C (decomposes) [1][2][3]

Solubility Negligible in water [1]

Stable under normal
Stability conditions; sensitive to air and [11[31[4115]
light

Hazard Identification and Toxicology

The toxicological properties of Nitron have not been fully investigated.[4][5] Therefore, it should
be handled with caution, assuming it may be hazardous.

Potential Health Effects:[4]

Eye Contact: May cause eye irritation.

Skin Contact: May cause skin irritation.

Inhalation: May cause respiratory tract irritation.

Ingestion: May cause irritation of the digestive tract.
Toxicological Data Summary:

o Acute Toxicity: No acute toxicity information is available for this product.[5] LD50/LC50 data
are not available.[4]
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o Carcinogenicity: Not listed as a carcinogen by the International Agency for Research on
Cancer (IARC), National Toxicology Program (NTP), Occupational Safety and Health
Administration (OSHA), or California Proposition 65.[4][5]

o Sensitization: No sensitizing effects are known.[6]

Experimental Protocols: Safe Handling Procedures

While specific experimental protocols for toxicity testing are not available, a standardized
laboratory workflow must be followed to minimize exposure and ensure safety.

3.1 Personal Protective Equipment (PPE)

Arisk assessment should precede any handling of Nitron powder. The following PPE is

recommended:

PPE Type Specification Source(s)

Chemical safety goggles or
_ glasses with side shields

Eye/Face Protection ) [415]
conforming to OSHA or EN166
standards.
Chemically resistant gloves

Skin Protection (e.g., nitrile) and a lab coat or [41[5]

protective clothing.

Generally not required under
normal use with adequate
_ _ ventilation. If dust is
Respiratory Protection [51[7]
generated, use a
NIOSH/MSHA-approved

particulate respirator.

3.2 Engineering Controls

» Ventilation: Always handle Nitron powder in a well-ventilated area. A chemical fume hood is
recommended, especially for procedures that may generate dust.[7]
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o Safety Equipment: An eye wash station and safety shower should be readily accessible in

the work area.[7]
3.3 Handling and Storage

» Handling: Avoid contact with skin, eyes, and clothing.[4][5] Prevent dust generation and
accumulation.[7] Do not breathe dust.[4][5][7] Keep away from incompatible materials such
as strong oxidizing agents.[4][5]

o Storage: Store in a cool, dry, and well-ventilated area.[5] Keep the container tightly closed
and protected from direct sunlight and air.[4][5]

Visualized Workflows and Relationships

The following diagrams illustrate key safety workflows and logical relationships for handling

Nitron powder.
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Caption: Standard laboratory workflow for safely handling Nitron powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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